ethyl 2-amino-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C16H18N4O3/c1-3-23-16(21)12-13-15(20(14(12)17)8-9-22-2)19-11-7-5-4-6-10(11)18-13/h4-7H,3,8-9,17H2,1-2H3
• InChI Key: COXZPYZOJPZMEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCOC)N
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

This compound is part of a broader class of chemicals that have been explored for their potential in various applications due to their unique chemical structure and properties. It falls within a category of compounds that are of interest for their synthesis and the exploration of their chemical and physical properties.

Synthesis Analysis

The synthesis of related pyrrolo[2,3-b]quinoxaline derivatives involves multiple steps, starting from base compounds through to the final product. These processes often involve reactions under specific conditions to achieve the desired structural features (Bakhite, Geies, El-Dean, & El-kashef, 1995).

Molecular Structure Analysis

The molecular structure of compounds within this class has been elucidated using techniques such as X-ray diffraction analysis, revealing detailed insights into their three-dimensional conformations and how these structures relate to their chemical reactivity and properties (Aliev, Maslivets, Golovnina, Krasnykh, & Atovmyan, 2001).

Chemical Reactions and Properties

These compounds are involved in various chemical reactions, leading to the synthesis of new derivatives with potential biological activities. The nature of substituents and the core structure play a crucial role in determining their reactivity and the type of reactions they undergo (Jaso, Zarranz, Aldana, & Monge, 2005).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystal structure, are closely linked to their molecular structure. These properties are important for understanding their behavior in different environments and potential applications (He, 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific transformations, are essential for their application in synthetic chemistry and potential biological activities. Understanding these properties is crucial for designing new compounds with desired functions (Dmitriev, Silaichev, & Maslivets, 2015).